6-Hydroxychrysene-d11

• Molecular Formula: C₁₈HD₁₁O
• Molecular Weight: 255.36
• Synonyms: 6-Chrysenol-d11_x000B_

Description

6-Hydroxychrysene-d11 is a deuterated analog of 6-hydroxychrysene, a polycyclic aromatic hydrocarbon (PAH) derivative. The compound features a chrysene backbone substituted with a hydroxyl group at the 6-position and 11 deuterium atoms, enhancing its utility as an internal standard in analytical chemistry, particularly in mass spectrometry and environmental toxicology studies. Its non-deuterated counterpart, 6-hydroxychrysene (CAS: 37515-51-8), is classified as a phenanthrene derivative and is associated with research on PAH metabolism and carcinogenicity .

Deuteration (d11) confers isotopic stability, reducing interference in quantitative analyses and enabling precise tracking in biological or environmental matrices. This compound is supplied as a neat material (75 mg) by Chiron, a leading manufacturer of analytical reference standards, and is utilized in pharmacological, environmental, and forensic research .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 6-Hydroxychrysene-d11 with structurally or functionally related compounds, emphasizing differences in chemical properties, applications, and safety profiles.

Table 1: Comparative Analysis of 6-Hydroxychrysene-d11 and Analogous Compounds

Compound Name	CAS Number	Molecular Formula	Structural Features	Key Applications	Safety Considerations
6-Hydroxychrysene-d11	Not explicitly provided	C₁₈D₁₁H₃O	Chrysene backbone, hydroxyl at C6, d11	Analytical internal standard, toxicology	Handle with PPE; avoid inhalation
6-Hydroxychrysene	37515-51-8	C₁₈H₁₂O	Chrysene backbone, hydroxyl at C6	PAH metabolism studies, carcinogenicity	Suspected carcinogen; handle in fume hood
6-Nitrochrysene-d11	Not explicitly provided	C₁₈D₁₁H₃NO₂	Chrysene backbone, nitro at C6, d11	Environmental pollutant analysis	Harmful; avoid skin contact
3-Hydroxychrysene-d11	Not explicitly provided	C₁₈D₁₁H₃O	Chrysene backbone, hydroxyl at C3, d11	Isotopic tracer in metabolic studies	Similar precautions as deuterated analogs
Hexachlorodibenzo-p-dioxin	34465-46-8	C₁₂H₄Cl₆O₂	Chlorinated dioxin structure	Environmental toxicology	Highly toxic; regulated pollutant

Key Findings:

Structural Differentiation :

• Substituent Position : 6-Hydroxychrysene-d11 is distinguished from 3-Hydroxychrysene-d11 by the hydroxyl group’s position (C6 vs. C3), which affects metabolic pathways and interaction with biological targets .
• Functional Groups : Compared to 6-Nitrochrysene-d11, the hydroxyl group in 6-Hydroxychrysene-d11 reduces electrophilicity, altering reactivity and environmental persistence .

Analytical Utility: Deuteration in 6-Hydroxychrysene-d11 minimizes isotopic interference, making it superior to non-deuterated 6-hydroxychrysene for quantitative analyses . 6-Nitrochrysene-d11 is prioritized in studies of nitro-PAHs, a class of pollutants with distinct mutagenic profiles compared to hydroxylated PAHs .

Safety Profiles: Non-deuterated PAHs like 6-hydroxychrysene carry higher carcinogenic risks, necessitating stringent handling protocols. Chlorinated dioxins (e.g., hexachlorodibenzo-p-dioxin) exhibit orders-of-magnitude higher toxicity than chrysene derivatives, reflecting differences in bioaccumulation and receptor binding .

Research and Industrial Relevance

• Environmental Monitoring : 6-Hydroxychrysene-d11 is critical for quantifying PAH metabolites in soil and water, aiding compliance with regulatory limits for pollutants like benzo[a]pyrene .
• Pharmacological Studies: Its isotopic purity supports research on PAH-DNA adduct formation, a key mechanism in chemical carcinogenesis .
• Industrial Synthesis : Chiron’s production of 6-Hydroxychrysene-d11 underscores the demand for high-purity deuterated standards in global analytical workflows .